Cas no 1160254-75-0 (2-(1,3-Benzodioxol-5-YL)-8-methylquinoline-4-carbonyl chloride)

• Product Name: 2-(1,3-Benzodioxol-5-YL)-8-methylquinoline-4-carbonyl chloride
• CAS No: 1160254-75-0
• MF: C₁₈H₁₂ClNO₃
• MW: 325.745783805847
• MDL: MFCD03421224
• CID: 4682292
• Update Time: 2025-10-28

2-(1,3-Benzodioxol-5-YL)-8-methylquinoline-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-BENZODIOXOL-5-YL)-8-METHYLQUINOLINE-4-CARBONYL CHLORIDE
• 2-(Benzo[d][1,3]dioxol-5-yl)-8-methylquinoline-4-carbonyl chloride
• STL197043
• BBL014634
• R7130
• 4-quinolinecarbonyl chloride, 2-(1,3-benzodioxol-5-yl)-8-methyl-
• 2-(2H-1,3-benzodioxol-5-yl)-8-methylquinoline-4-carbonyl chloride
• 2-(1,3-Benzodioxol-5-YL)-8-methylquinoline-4-carbonyl chloride

• MDL： MFCD03421224
• Inchi： 1S/C18H12ClNO3/c1-10-3-2-4-12-13(18(19)21)8-14(20-17(10)12)11-5-6-15-16(7-11)23-9-22-15/h2-8H,9H2,1H3
• InChI Key： QFEBHWYELHWENL-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C2=CC=C3C(=C2)OCO3)N=C2C(C)=CC=CC2=1)=O

Computed Properties

• Exact Mass: 325.051
• Monoisotopic Mass: 325.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 2-(1,3-Benzodioxol-5-YL)-8-methylquinoline-4-carbonyl chloride

Introduction to 2-(1,3-Benzodioxol-5-YL)-8-methylquinoline-4-carbonyl chloride (CAS No. 1160254-75-0)

2-(1,3-Benzodioxol-5-YL)-8-methylquinoline-4-carbonyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1160254-75-0, belongs to a class of molecules that exhibit promising biological activities, making it a valuable intermediate in the synthesis of various pharmacologically active agents. The unique structural features of this compound, particularly its combination of a benzodioxolyl moiety and a quinoline scaffold, contribute to its distinctive chemical and biological properties.

The benzodioxol-5-yl group, a key structural component of this molecule, is known for its role in enhancing the binding affinity and selectivity of drug candidates. This moiety has been extensively studied in the development of central nervous system (CNS) drugs due to its ability to interact with specific neurological targets. The presence of the 8-methylquinoline moiety further enriches the pharmacophoric space of the compound, enabling it to exhibit a broad spectrum of biological activities. These structural elements make 2-(1,3-Benzodioxol-5-YL)-8-methylquinoline-4-carbonyl chloride a versatile building block for medicinal chemists.

In recent years, there has been growing interest in quinoline derivatives due to their diverse biological functions. Quinoline-based compounds have been implicated in various therapeutic areas, including antimalarial, antibacterial, and anticancer treatments. The introduction of the carbonyl chloride functional group at the 4-position of the quinoline ring in 2-(1,3-Benzodioxol-5-YL)-8-methylquinoline-4-carbonyl chloride enhances its reactivity, making it an attractive precursor for further chemical modifications. This reactivity is particularly useful in the synthesis of more complex drug molecules through condensation reactions with nucleophiles.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The benzodioxolyl and quinoline moieties are known to exhibit inhibitory effects on various enzymes and receptors involved in neurological disorders. For instance, studies have shown that benzodioxol derivatives can modulate neurotransmitter systems such as serotonin and dopamine, which are implicated in conditions like depression and anxiety. Similarly, quinoline derivatives have demonstrated efficacy in treating infectious diseases and cancer by targeting specific molecular pathways.

The synthesis of 2-(1,3-Benzodioxol-5-YL)-8-methylquinoline-4-carbonyl chloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the carbonyl chloride group necessitates careful handling due to its reactivity with water and other nucleophiles. However, advances in synthetic methodologies have made it possible to produce this compound with high yield and purity. These advancements are crucial for ensuring that pharmaceutical researchers have access to high-quality starting materials for their drug discovery programs.

Recent research has highlighted the importance of structure-activity relationships (SAR) in optimizing the biological activity of quinoline derivatives. By systematically modifying different parts of the molecule, researchers can fine-tune its pharmacological properties. The benzodioxol-5-yl group plays a critical role in determining the binding affinity of the compound to its target receptors. Additionally, the presence of the methyl group at the 8-position influences the overall electronic distribution and steric environment of the molecule, which can significantly impact its biological activity.

In conclusion, 2-(1,3-Benzodioxol-5-YL)-8-methylquinoline-4-carbonyl chloride (CAS No. 1160254-75-0) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing novel drug candidates targeting various diseases. The combination of a benzodioxolyl moiety and a quinoline scaffold provides a rich pharmacophoric space for designing molecules with enhanced biological activity. As research continues to uncover new therapeutic applications for quinoline derivatives, compounds like this will remain at the forefront of drug discovery efforts.